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Compound of Interest

Compound Name: Diphenyl Phthalate-3,4,5,6-d4

Cat. No.: B1460583 Get Quote

Essential Safety and Handling Guide for
Diphenyl Phthalate-3,4,5,6-d4
This guide provides immediate safety, handling, and disposal protocols for Diphenyl
Phthalate-3,4,5,6-d4, tailored for research scientists and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and maintaining

experimental integrity.

Chemical Identifier:

Compound: Diphenyl Phthalate-3,4,5,6-d4

CAS Number: 1398065-61-6

Diphenyl Phthalate-3,4,5,6-d4 is a deuterated form of Diphenyl Phthalate. While specific

hazard data for the deuterated compound is limited, the safety precautions should be based on

the known hazards of its non-deuterated analogue, which is classified as a skin, eye, and

respiratory irritant.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against exposure. The following

table summarizes the recommended PPE for handling Diphenyl Phthalate-3,4,5,6-d4.
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PPE Category Item
Specification/Recommend
ation

Eye Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles are

mandatory.

Hand Protection Gloves

Nitrile or Butyl rubber gloves

are recommended. Always

inspect gloves for integrity

before use and change them

frequently. Refer to the glove

compatibility table below.

Body Protection Lab Coat

A standard, long-sleeved

laboratory coat should be worn

at all times. For larger

quantities or potential for

splashing, a chemically

resistant apron is advised.

Respiratory Respirator

Use in a well-ventilated area or

a chemical fume hood. If dust

or aerosols may be generated,

a NIOSH-approved respirator

with an appropriate particulate

filter may be necessary.

Glove Chemical Resistance/Compatibility:

The following table provides guidance on glove material compatibility with phthalates. It is

crucial to consult the glove manufacturer's specific chemical resistance data.
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Glove Material Dibutyl Phthalate Rating
General Phthalate
Suitability

Nitrile Recommended

Good to Excellent: Provides

good resistance to a range of

chemicals.

Butyl Rubber
Not specified, but generally

excellent for esters

Excellent: Often recommended

for handling esters and

ketones.

Latex Limited Use

Fair to Poor: Not

recommended for prolonged

contact.

Vinyl Not Recommended
Poor: Offers minimal protection

against many chemicals.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to minimize risk and environmental

impact.

Handling and Storage:

Engineering Controls: All handling of Diphenyl Phthalate-3,4,5,6-d4 should be conducted in

a well-ventilated laboratory, preferably within a certified chemical fume hood.

Personal Hygiene: Avoid inhalation of dust and direct contact with skin and eyes.[1] Wash

hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials.

Spill Management:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure adequate ventilation.
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Contain: For solid spills, carefully sweep up the material to avoid generating dust. For liquid

spills, use an inert absorbent material.

Collect: Place the spilled material and any contaminated absorbent into a sealed, labeled

container for hazardous waste disposal.

Clean: Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan:

Waste Categorization: All waste contaminated with Diphenyl Phthalate-3,4,5,6-d4, including

empty containers, used PPE, and spill cleanup materials, must be treated as hazardous

chemical waste.

Segregation: Do not mix phthalate waste with other waste streams. Keep it in a dedicated,

sealed, and clearly labeled hazardous waste container.

Disposal Route: Dispose of the chemical waste through your institution's designated

hazardous waste management program, following all local, state, and federal regulations. Do

not dispose of it down the drain or in regular trash.

Experimental Workflow
The following diagram outlines the standard workflow for safely handling Diphenyl Phthalate-
3,4,5,6-d4 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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